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Compound of Interest

Compound Name: 2-(2-Chloroethoxymethyl)oxirane

Cat. No.: B3143980 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 2-(2-
Chloroethoxymethyl)oxirane (CAS Number: 11093-53-5, tentative) was not readily available

in the public domain through the conducted searches. The following information is a

compilation of data from safety data sheets of structurally similar compounds and related

chemical families, such as other oxiranes and chloro-functionalized ethers. This guide is

intended for informational purposes for researchers, scientists, and drug development

professionals and should be supplemented with internal safety assessments and, if possible,

direct testing before handling this specific chemical.

Section 1: Chemical Identification and Physical
Properties
Due to the absence of a dedicated MSDS for the target compound, quantitative physical and

chemical properties are not available. For structurally related compounds, a range of properties

can be expected.

Table 1: Representative Physical and Chemical Properties of Structurally Similar Compounds
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Property 2-(Chloromethyl)oxirane 2-(2-Chloroethoxy)ethanol

Molecular Formula C3H5ClO C4H9ClO2

Molecular Weight 92.52 g/mol 124.57 g/mol

Boiling Point 116-117 °C 180-182 °C

Flash Point 32 °C 93 °C

Density 1.183 g/mL at 25 °C 1.169 g/mL at 25 °C

Note: This data is for related compounds and may not accurately reflect the properties of 2-(2-
Chloroethoxymethyl)oxirane.

Section 2: Hazard Identification and Classification
Based on the functional groups present (oxirane and chloro-ether), 2-(2-
Chloroethoxymethyl)oxirane is anticipated to be a hazardous substance. The oxirane

(epoxide) ring is a known reactive functional group that can react with biological nucleophiles,

leading to potential toxicity. The chloro-ether moiety can also contribute to its hazardous

properties.

Anticipated GHS Hazard Classification (Inferred):

Flammable Liquid: Category 3 or 4[1]

Acute Toxicity (Oral, Dermal, Inhalation): Likely harmful if swallowed, in contact with skin, or

if inhaled.[2]

Skin Corrosion/Irritation: Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation: Causes serious eye damage or irritation.[1][3]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[3][4]

Germ Cell Mutagenicity: Suspected of causing genetic defects.

Carcinogenicity: May cause cancer.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b3143980?utm_src=pdf-body
https://www.benchchem.com/product/b3143980?utm_src=pdf-body
https://www.benchchem.com/product/b3143980?utm_src=pdf-body
https://www.benchchem.com/product/b3143980?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://static.cymitquimica.com/products/86/pdf/sds-MM1320.01.pdf
https://docs.micro-measurements.com/?id=9746
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://docs.micro-measurements.com/?id=9746
https://docs.micro-measurements.com/?id=9746
https://www.guidechem.com/msds/28390-91-2.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01050~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2017:49:47~~2-Methoxyethoxymethyl%20chloride~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3143980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]

Hazardous to the Aquatic Environment: Toxic to aquatic life with long-lasting effects.[3][4]

Hazard Pictograms (Anticipated):

Caption: Anticipated GHS Hazard Pictograms.

Signal Word (Anticipated): Danger

Hazard Statements (Anticipated):

Flammable liquid and vapor.

Harmful if swallowed, in contact with skin, or if inhaled.

Causes severe skin burns and eye damage.

May cause an allergic skin reaction.

May cause respiratory irritation.

Suspected of causing genetic defects.

May cause cancer.

Toxic to aquatic life with long lasting effects.

Section 3: First-Aid Measures
The following first-aid measures are based on general procedures for handling hazardous

oxirane and chloro-ether compounds.[1][6][7]

Table 2: First-Aid Procedures
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Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Immediately

call a POISON CENTER or doctor/physician.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse.

Immediately call a POISON CENTER or

doctor/physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[1]

Section 4: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][6]

Specific Hazards Arising from the Chemical: Flammable liquid and vapor. Vapors may form

explosive mixtures with air.[1][5] In a fire, hazardous decomposition products such as carbon

monoxide, carbon dioxide, and hydrogen chloride gas may be produced.[1]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[1]

Section 5: Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172270500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01050~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2017:49:47~~2-Methoxyethoxymethyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3143980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


safety goggles. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Remove

all sources of ignition.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Absorb with inert absorbent material (e.g., sand, diatomaceous

earth) and dispose of as hazardous waste.[5]

Section 6: Handling and Storage
Precautions for Safe Handling: Use only in a well-ventilated area, preferably in a chemical

fume hood.[1][5] Wear appropriate PPE.[1] Keep away from heat, sparks, and open flames.

[1] Take precautionary measures against static discharge.[1] Avoid contact with skin, eyes,

and clothing.[5]

Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-

ventilated place.[1][7] Store locked up.[1] Keep away from incompatible materials such as

strong oxidizing agents and amines.[1]
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Chemical Handling

Click to download full resolution via product page

Caption: Recommended Handling and Storage Workflow.

Section 7: Exposure Controls and Personal
Protection

Engineering Controls: A well-ventilated area and the use of a chemical fume hood are

essential.[1][5] Eyewash stations and safety showers should be readily available.[1]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][6]

Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, Viton) and a lab coat.

[1][3]
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Respiratory Protection: If engineering controls are not sufficient, use a full-face respirator

with an appropriate cartridge.[1]

Section 8: Toxicological Information
No specific toxicological data for 2-(2-Chloroethoxymethyl)oxirane was found. The

information below is based on the toxicological profiles of similar chemicals.

Table 3: Anticipated Toxicological Effects

Effect Description

Acute Toxicity
Likely harmful by oral, dermal, and inhalation

routes.[2]

Skin Corrosion/Irritation Expected to be a skin irritant.[3]

Eye Damage/Irritation
Expected to cause serious eye irritation or

damage.[1][3]

Sensitization May act as a skin sensitizer.[3][4]

Mutagenicity
The epoxide ring is a structural alert for

mutagenicity.

Carcinogenicity
Some epoxides are classified as carcinogenic.

[5]

Reproductive Toxicity
No data available, but some related compounds

have shown reproductive effects.

STOT-Single Exposure May cause respiratory tract irritation.[3]

STOT-Repeated Exposure No data available.

Section 9: Experimental Protocols (Hypothetical)
As no specific experimental data was found, the following are hypothetical protocols based on

standard toxicological assays for a novel chemical with the anticipated hazard profile.

Protocol 1: In Vitro Bacterial Reverse Mutation Assay (Ames Test)
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Objective: To assess the mutagenic potential of 2-(2-Chloroethoxymethyl)oxirane.

Methodology:

Tester Strains: Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and

Escherichia coli strains (e.g., WP2 uvrA).

Metabolic Activation: The assay should be conducted with and without a mammalian

metabolic activation system (S9 mix).

Procedure: The test chemical is incubated with the tester strains in the presence and

absence of S9 mix. The number of revertant colonies is counted and compared to the

solvent control.

Data Analysis: A dose-related increase in revertant colonies (typically a 2-fold or greater

increase over the background) is considered a positive result.

Protocol 2: Acute Dermal Irritation/Corrosion Study in Rabbits (OECD 404)

Objective: To determine the potential of 2-(2-Chloroethoxymethyl)oxirane to cause skin

irritation or corrosion.

Methodology:

Test Animals: Healthy, young adult albino rabbits.

Procedure: A small area of the animal's skin is shaved. A 0.5 mL dose of the undiluted test

substance is applied to the skin under a gauze patch. The patch is removed after a set

exposure period (e.g., 4 hours).

Observation: The skin is observed for signs of erythema (redness) and edema (swelling)

at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Data Analysis: The severity of the skin reactions is scored, and the substance is classified

based on the mean scores.
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Ames Test Workflow

Dermal Irritation Test Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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